Cas no 27099-25-8 (Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)-)

Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)- structure
27099-25-8 structure
Product Name:Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)-
CAS No:27099-25-8
MF:C14H9ClN2O
MW:256.68706202507
CID:287065
PubChem ID:305576
Update Time:2025-04-19

Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,1H-benzimidazol-2-yl(4-chlorophenyl)-
    • 1H-benzimidazol-2-yl-(4-chlorophenyl)methanone
    • 1H-benzimidazol-2-yl(4-chlorophenyl)methanone
    • 2-(4-chlorobenzoyl)benzimidazole
    • AC1L774W
    • NSC202594
    • 2-(4-chlorobenzoyl)benzo[d]imidazole
    • 27099-25-8
    • (1H-Benzimidazol-2-yl)(4-chlorophenyl)methanone
    • NSC-202594
    • DTXSID10308165
    • Inchi: 1S/C14H9ClN2O/c15-10-7-5-9(6-8-10)13(18)14-16-11-3-1-2-4-12(11)17-14/h1-8H,(H,16,17)
    • InChI Key: LTWRVZHVZXZEEP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 256.04047
  • Monoisotopic Mass: 256.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.386
  • Boiling Point: 480°C at 760 mmHg
  • Flash Point: 244.1°C
  • Refractive Index: 1.696
  • PSA: 45.75
  • LogP: 3.44730
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